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Compound of Interest

2-((Dimethylamino)methyl)acrylic
Compound Name: o
aci

Cat. No. B032712

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-
((Dimethylamino)methyl)acrylic acid (CAS No. 5415-98-5). Due to the limited availability of
precise quantitative solubility data in publicly accessible literature, this document summarizes
the available qualitative information and outlines standard experimental protocols for its
empirical determination. This guide is intended to support research, development, and
formulation activities involving this compound.

Core Concepts and Physicochemical Properties

2-((Dimethylamino)methyl)acrylic acid, also known as N,N-Dimethyl-2-methylene-$-alanine,
is an organic compound featuring both a carboxylic acid and a tertiary amine functional group.
[1][2][3] This amphoteric nature, possessing both acidic and basic centers, is a key determinant
of its solubility behavior, allowing it to be soluble in a range of protic and aprotic solvents.[1]
The compound's structure suggests its potential use in polymerization, as a surfactant, or as an
intermediate in pharmaceutical synthesis.[1]

Table 1: Physicochemical Properties of 2-((Dimethylamino)methyl)acrylic acid
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Property Value Reference
CAS Number 5415-98-5 [11[2][3][41[5]
Molecular Formula C6H11NO2 [1112][31[4]
Molecular Weight 129.16 g/mol [2][3]
Appearance Colorl'ess to pale yellow liquid 1]

or solid
Boiling Point 224.2 °C at 760 mmHg [4][6]
Density 1.038 g/cm3 [41[6]
Flash Point 89.4 °C [4]

Solubility Data

Comprehensive quantitative solubility data for 2-((Dimethylamino)methyl)acrylic acid across
a wide range of solvents is not readily available in peer-reviewed journals or standard chemical
databases. However, qualitative descriptions from chemical suppliers and databases provide a
foundational understanding of its solubility.

Table 2: Qualitative Solubility of 2-((Dimethylamino)methyl)acrylic acid
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Solvent

Solubility

Remarks Reference

Water

Soluble

The presence of both

a carboxylic acid and

a dimethylamino

group allows for 1]
hydrogen bonding and

salt formation,

contributing to its

aqueous solubility.

Chloroform

Slightly Soluble

Sonication may be
required to facilitate [5]

dissolution.

Various Organic

Solvents

Soluble

The specific organic
solvents are not
detailed, but its
structure suggests
likely solubility in polar
organic solvents like
methanol, ethanol,
and DMSO.

Experimental Protocols for Solubility Determination

To establish a quantitative solubility profile for 2-((Dimethylamino)methyl)acrylic acid,

standardized experimental protocols are necessary. The following outlines a general

methodology based on the shake-flask method, which is a common and reliable technique for

solubility assessment.

Protocol 1: Equilibrium Solubility Determination via the
Shake-Flask Method

1. Objective: To determine the saturation solubility of 2-((Dimethylamino)methyl)acrylic acid

in various solvents at a controlled temperature.

2. Materials:
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2-((Dimethylamino)methyl)acrylic acid (purity = 95%)

Selected solvents (e.g., water, phosphate buffer pH 7.4, methanol, ethanol, acetonitrile,
chloroform, dimethyl sulfoxide)

Scintillation vials or sealed flasks

Orbital shaker with temperature control

Centrifuge

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 um PTFE or PVDF)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a mass
spectrometer (MS)

. Procedure:

Add an excess amount of 2-((Dimethylamino)methyl)acrylic acid to a known volume of the
selected solvent in a sealed vial. The excess solid should be clearly visible.

Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and
agitate for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

After the incubation period, allow the vials to stand to let the excess solid settle.

Centrifuge the samples to further separate the undissolved solid from the supernatant.

Carefully withdraw an aliquot of the clear supernatant and immediately filter it using a syringe
filter to remove any remaining solid particles.

Dilute the filtered supernatant with a suitable mobile phase to a concentration within the
calibrated range of the analytical method.
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e Quantify the concentration of 2-((Dimethylamino)methyl)acrylic acid in the diluted samples
using a validated HPLC-UV or LC-MS method.

Protocol 2: Analytical Quantification by HPLC

1. Objective: To quantify the concentration of 2-((Dimethylamino)methyl)acrylic acid in
solution.

2. Instrumentation and Conditions:
e HPLC System: Agilent 1260 Infinity Il or equivalent

e Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um) is often suitable for
acrylic acid derivatives.

» Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid
in water) and an organic solvent (e.g., acetonitrile or methanol).

e Flow Rate: 1.0 mL/min
e Injection Volume: 10 pL
e Column Temperature: 30 °C

» Detector: UV detector set at a wavelength around 210 nm, where acrylic acid derivatives
typically absorb.

3. Procedure:

e Prepare a series of standard solutions of 2-((Dimethylamino)methyl)acrylic acid of known
concentrations in the mobile phase.

e Generate a calibration curve by injecting the standard solutions and plotting the peak area
against the concentration.

« Inject the diluted samples from the solubility experiment and determine their concentrations
from the calibration curve.
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» Back-calculate the original concentration in the saturated solution, accounting for the dilution
factor.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of 2-((Dimethylamino)methyl)acrylic acid.

g Settle undissolved solid

Click to download full resolution via product page

Caption: Workflow for Shake-Flask Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b032712#solubility-of-2-dimethylamino-methyl-acrylic-
acid-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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